1-(4-Iodophenyl)butan-2-amine

• Molecular Formula: C10H14IN
• Molecular Weight: 275.13 g/mol
• IUPAC Name: 1-(4-iodophenyl)butan-2-amine
• InChI: InChI=1S/C10H14IN/c1-2-10(12)7-8-3-5-9(11)6-4-8/h3-6,10H,2,7,12H2,1H3
• InChI Key: JWMJUZYYHWCLDC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=CC=C(C=C1)I)N

Description

1-(4-Iodophenyl)butan-2-amine is a halogenated arylalkylamine with a molecular formula C₁₀H₁₄IN. Its structure comprises a butan-2-amine backbone substituted with a 4-iodophenyl group at the first carbon. This compound is of interest in organic synthesis and pharmaceutical research due to its iodine substituent, which confers unique electronic and steric properties. The iodine atom enhances polarizability, making it valuable in cross-coupling reactions (e.g., Suzuki or Ullmann couplings) for constructing complex molecules .

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : The iodine atom in 1-(4-Iodophenyl)butan-2-amine facilitates electron-deficient aromatic systems, enhancing reactivity in metal-catalyzed reactions compared to bromo- or chloro-substituted analogs .
• Biological Activity : Fluorinated analogs (e.g., pentafluoro derivatives) exhibit improved metabolic stability and blood-brain barrier penetration, making them superior for CNS-targeted drugs compared to iodinated or chlorinated versions .
• Synthetic Utility : Brominated derivatives (e.g., 1-(2-Bromophenyl)butan-2-amine HCl) are preferred for Suzuki-Miyaura couplings due to bromine’s balance of reactivity and cost-effectiveness .

Analogs with Aromatic Ring Modifications

Compound Name	Molecular Formula	Aromatic Substituent(s)	Applications	Reference
1-(3,4-Dimethoxyphenyl)butan-2-amine	C₁₂H₁₉NO₂	3,4-Dimethoxyphenyl	Serotonergic activity; neurotransmitter research
1-(1H-Indol-3-yl)butan-2-amine acetate	C₁₂H₁₆N₂·C₂H₄O₂	Indole ring	Tryptamine analog; psychedelic research
1-(4-tert-Butylphenyl)butan-2-amine	C₁₄H₁₈F₅N	4-tert-Butylphenyl	Hydrophobic; membrane permeability studies

Key Observations :

• Polarity and Solubility : Methoxy groups (e.g., 3,4-dimethoxyphenyl) increase polarity, improving aqueous solubility compared to iodophenyl derivatives .
• Biological Targets : Indole-containing analogs (e.g., 1-(1H-Indol-3-yl)butan-2-amine) interact with serotonin receptors, highlighting the role of heterocycles in neuropharmacology .

Functional Group Variations

Compound Name	Molecular Formula	Functional Group(s)	Synthetic Utility	Reference
1-(4-Iodophenyl)piperidin-2-one	C₁₁H₁₂INO	Ketone + piperidine ring	Antipsychotic precursor; rigid scaffold
(2R)-1-(Benzyloxy)butan-2-amine	C₁₁H₁₇NO	Benzyl ether	Chiral building block; asymmetric synthesis

Key Observations :

• Rigidity vs. Flexibility : Piperidin-2-one derivatives introduce conformational constraints, favoring receptor binding over flexible butan-2-amine backbones .